Cas no 655251-07-3 (Guanidine, [[3-(fluoromethyl)phenyl]methyl]-)

• Product Name: Guanidine, [[3-(fluoromethyl)phenyl]methyl]-
• CAS No: 655251-07-3
• Molecular Formula: C₉H₁₂N₃F
• Molecular Weight: 181.21008
• CID: 398358
• PubChem ID: 71375678

Guanidine, [[3-(fluoromethyl)phenyl]methyl]- Properties

Names and Identifiers

• Guanidine, [[3-(fluoromethyl)phenyl]methyl]-
• 2-[[3-(fluoromethyl)phenyl]methyl]guanidine
• N''-{[3-(Fluoromethyl)phenyl]methyl}guanidine
• 655251-07-3
• DTXSID20798412
• SCHEMBL13892061

• InChIKey： OODGSFPRGXTNLP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12FN3/c10-5-7-2-1-3-8(4-7)6-13-9(11)12/h1-4H,5-6H2,(H4,11,12,13)
• SMILES： C1=CC(=CC(=C1)CF)CN=C(N)N

Computed Properties

• Exact Mass: 181.10166
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.10152556g/mol
• Heavy Atom Count: 13
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 61.9